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5-Acetylsalicylamide melting point 220-226°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Technical Data Summary

Property Value | Description

CAS Registry 40187-51-7 [1] [2] [3]

Number

Molecular CoHoNOs [1] [2] [4]

Formula

Molecular 179.17 g/mol [1] [2] [4]

Weight

Melting Point 220 - 226 °C (literature value) [1] [5] [2]. A specific source reports a melting point of

222 - 226 °C for a product with >98% purity [2].

Appearance White to light yellow or light brown crystalline powder [1] [2] [3]
Solubility Slightly soluble in DMSO and methanol [1] [3]

Density 1.282 - 1.297 g/cm? (estimate) [1] [4]

pKa 6.57 £ 0.18 (Predicted) [1] [3]
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Property Value |/ Description
Primary Reagent in organic synthesis; used in the preparation of phosphotyrosine
Application peptidomimetic prodrugs and as an intermediate for other compounds [1] [5] [3]

Synthetic Method: Friedel-Crafts Acylation

The most detailed synthesis protocol found involves a Lewis acidic ionic liquid-catalyzed Friedel-Crafts
acylation of salicylamide with acetyl chloride [6] [5]. This method uses a low-melting mixture of NaCl and

AICIs as the reaction medium and catalyst, achieving a high yield of 92.2% with a purity of >98.1% [6] [3].

The synthesis workflow can be visualized as follows:
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Synthesis workflow for 5-Acetylsalicylamide via Friedel-Crafts acylation.

Detailed Experimental Procedure

e Preparation of the Molten Salt Catalyst System

o Assemble a 100 mL three-neck flask with a mechanical stirrer, condenser, thermometer, and
dropping funnel. Place the setup in a constant temperature oil bath [6] [3].

o Quickly add anhydrous aluminum chloride (0.0648 mol, ~8.64 g) and sodium chloride (0.0648
mol, ~3.79 g) to the flask [6] [3].

o With stirring, heat the mixture to 140°C until the solids are completely melted and the
temperature is stable. This creates the molten salt reaction medium [6] [3].

e Acylation Reaction

o Add salicylamide (0.036 mol, ~5.00 g) to the molten salt system with continuous stirring [6] [3].

o Using a dropping funnel, slowly add acetyl chloride (0.0432 mol, ~3.39 g) dropwise over about
10 minutes [6] [3].

o Maintain the reaction mixture at 140°C with stirring for an additional 30 minutes to ensure the
reaction completes [6] [3].

¢ Work-up and Isolation

o Carefully quench the reaction by slowly adding 60 mL of an acidic ice-water solution (prepared
from 1 mL concentrated HCI and 59 mL water) over about 5 minutes. A yellowish solid will
precipitate [6] [3].

o Continue stirring the suspension at room temperature for 30 minutes, then filter to collect the
solid [6] [3].

o Wash the filter cake three times with 5 mL portions of hot water (80°C), then dry the crude
product at 80°C for 5 hours [6] [3].

¢ Purification

o Dissolve the crude product in 20 mL of ethanol and heat to reflux until it dissolves completely [6]
[3].

o Cool the solution in an ice bath to recrystallize the product [6] [3].

o Filter the precipitated crystals and dry them at 80°C for 5 hours to obtain the final product, 5-
acetyl-2-hydroxybenzamide, as a white solid [6] [3].
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Safety and Handling Information

For researchers working with this compound, please note the following hazard information:

e Hazard Statements: Harmful if swallowed (H302), causes skin irritation (H315), and causes serious
eye irritation (H319) [2].

¢ Precautionary Measures: Wear protective gloves, eye protection, and face protection (P280). Wash
skin thoroughly after handling (P264). Do not eat, drink, or smoke when using this product (P270) [2].

e Storage: The compound should be sealed in a dry container and stored at room temperature, with
some suppliers recommending storage in a cool and dark place below 15°C [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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